Cas no 2228122-67-4 (2-amino-3-methyl-3-(1H-1,2,4-triazol-3-yl)butanoic acid)

• Product Name: 2-amino-3-methyl-3-(1H-1,2,4-triazol-3-yl)butanoic acid
• CAS No: 2228122-67-4
• MF: C₇H₁₂N₄O₂
• MW: 184.195780754089
• CID: 5980132
• PubChem ID: 165723225
• Update Time: 2025-06-14

2-amino-3-methyl-3-(1H-1,2,4-triazol-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-methyl-3-(1H-1,2,4-triazol-3-yl)butanoic acid
• 2228122-67-4
• EN300-1812220

• Inchi： 1S/C7H12N4O2/c1-7(2,4(8)5(12)13)6-9-3-10-11-6/h3-4H,8H2,1-2H3,(H,12,13)(H,9,10,11)
• InChI Key： WGOPSSWGXUEHQD-UHFFFAOYSA-N
• SMILES： OC(C(C(C1=NC=NN1)(C)C)N)=O

Computed Properties

• Exact Mass: 184.09602564g/mol
• Monoisotopic Mass: 184.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-amino-3-methyl-3-(1H-1,2,4-triazol-3-yl)butanoic acid

Comprehensive Overview of 2-amino-3-methyl-3-(1H-1,2,4-triazol-3-yl)butanoic acid (CAS No. 2228122-67-4)

2-amino-3-methyl-3-(1H-1,2,4-triazol-3-yl)butanoic acid (CAS No. 2228122-67-4) is a specialized amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The compound integrates a 1,2,4-triazole moiety, a heterocyclic scaffold known for its versatile biological activity, with a modified butanoic acid backbone. This combination makes it a promising candidate for drug discovery, particularly in targeting enzymes or receptors where triazole-containing compounds exhibit affinity.

Recent studies highlight the growing interest in triazole-based molecules like 2-amino-3-methyl-3-(1H-1,2,4-triazol-3-yl)butanoic acid for their potential applications in antimicrobial and anti-inflammatory therapies. Researchers are exploring its role in modulating metabolic pathways, given its structural resemblance to naturally occurring amino acids. The compound’s CAS No. 2228122-67-4 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and bioconjugation techniques.

One of the key advantages of 2-amino-3-methyl-3-(1H-1,2,4-triazol-3-yl)butanoic acid is its compatibility with peptide synthesis. Its amino and carboxyl functional groups allow for seamless incorporation into larger biomolecules, making it valuable for designing peptide-based therapeutics. This aligns with the current trend of precision medicine, where tailored molecular constructs are engineered to address specific disease mechanisms.

From a synthetic perspective, the compound’s 1,2,4-triazole ring offers stability under physiological conditions, a trait highly sought after in prodrug development. Its methyl-substituted carbon further enhances steric selectivity, which could be leveraged in asymmetric catalysis or chiral drug synthesis. These properties are often discussed in forums focusing on green chemistry and sustainable pharmaceutical manufacturing.

In the context of computational chemistry, CAS No. 2228122-67-4 is frequently modeled to predict its binding affinity with proteins such as kinases or G-protein-coupled receptors (GPCRs). Such simulations are pivotal in virtual screening campaigns, reducing the time and cost associated with empirical drug testing. This resonates with the increasing demand for AI-driven drug discovery tools, a hot topic in both academic and industrial settings.

Another area of exploration is the compound’s potential role in nutraceuticals. Given its structural similarity to branched-chain amino acids (BCAAs), it might influence muscle protein synthesis or metabolic regulation. While clinical data are limited, this speculative application has sparked discussions in sports science communities, particularly among researchers investigating performance-enhancing supplements.

Quality control and analytical characterization of 2-amino-3-methyl-3-(1H-1,2,4-triazol-3-yl)butanoic acid rely heavily on techniques like HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure batch-to-batch consistency, a critical factor for regulatory compliance in pharmaceutical production. The compound’s spectral data is often shared in open-access repositories to facilitate collaborative research.

In summary, 2-amino-3-methyl-3-(1H-1,2,4-triazol-3-yl)butanoic acid (CAS No. 2228122-67-4) represents a multifaceted tool for modern science. Its applications span drug design, biomaterials, and molecular biology, driven by the synergistic effects of its triazole and amino acid components. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing biotechnological innovations.